3,4,5-Trimethyloctane

• CAS: 62016-44-8
• Molecular Formula: C11H24
• Molecular Weight: 156.31 g/mol
• InChI: InChI=1S/C11H24/c1-6-8-10(4)11(5)9(3)7-2/h9-11H,6-8H2,1-5H3
• InChIKey: BPFOUTQNEVQSFR-UHFFFAOYSA-N

3,4,5-Trimethyloctane (CAS 62016-44-8): Basic Properties and Isomeric Context for Sourcing Decisions

3,4,5-Trimethyloctane (CAS 62016-44-8) is a branched alkane with the molecular formula C₁₁H₂₄, characterized by three methyl substituents on an octane backbone [1]. Its physical properties, such as a boiling point of 181-184.7°C and a density of 0.760 g/mL, place it among other C11 isomers like n-undecane and 2,4,7-trimethyloctane, but its specific substitution pattern creates a distinct property profile critical for targeted applications [2].

Isomer identity Specific 3,4,5-trimethyl substitution pattern distinguishes this branched C11 alkane from linear and other branched isomers.

Property profile Differentiated boiling point and density relative to linear C11 isomers create unique evaporation and phase-behavior characteristics.

Isomer verification CAS-specific sourcing requires confirmatory analysis; purchase as a defined isomer prevents unintended generic isomer substitution.

• [1] NIST Chemistry WebBook. 3,4,5-trimethyloctane. National Institute of Standards and Technology. View Source
• [2] Chemister.ru. 3,4,5-триметилоктан. Properties of substance. View Source

Why Sourcing 3,4,5-Trimethyloctane (CAS 62016-44-8) Cannot Be Simplified to a Generic C11 Isomer Purchase

Sourcing the correct isomer is critical as the position of branching significantly alters physical and chemical properties like boiling point, vapor pressure, and solvency, which directly impact performance in applications such as fuel blending or as a specialty solvent. For example, 3,4,5-Trimethyloctane's boiling point is ~181-184.7°C, which is distinctly different from other isomers like 2,4,7-trimethyloctane (~171°C) and the linear n-undecane (~196°C), meaning they cannot be used interchangeably without altering system performance [1].

• Branching position creates a boiling point difference >10°C from other C11 isomers, altering evaporation rates and distillation cut points.
• Vapor pressure and density differences shift solvency and air–water partitioning behavior, which can affect formulation or environmental fate predictions.
• Absence of application-specific performance data (e.g., cetane number, solvency power) for the 3,4,5-isomer introduces unknown risk if a generic C11 isomer is substituted.

• [1] Chemister.ru. 3,4,5-триметилоктан. Properties of substance. View Source

Quantitative Differentiation of 3,4,5-Trimethyloctane (CAS 62016-44-8) from Comparator Isomers

Boiling Point Comparison: 3,4,5-Trimethyloctane vs. n-Undecane

The boiling point of 3,4,5-Trimethyloctane is ~184.7°C, which is approximately 11°C lower than that of the linear C11 counterpart, n-undecane (196°C) [1][2]. This difference arises from the disruption of intermolecular forces by the branched structure.

Boiling Point

Reported

~184.7°C vs 196°C (n-undecane)

Supports isomer-specific thermal separation

Cross-study comparable at atmospheric pressure

Evidence Dimension	Boiling Point
Target Compound Data	~184.7°C
Comparator Or Baseline	n-Undecane: 196°C
Quantified Difference	~11°C lower
Conditions	Atmospheric pressure (760 mmHg)

Why This Matters

A lower boiling point can be advantageous or disadvantageous depending on the application, affecting evaporation rates, separation costs, and safety in industrial processes.

• [1] Chemister.ru. 3,4,5-триметилоктан. Properties of substance. View Source
• [2] PubChem. Undecane. National Center for Biotechnology Information. View Source

Volatility Proxy: Henry's Law Constant

The Henry's law constant for 3,4,5-trimethyloctane is reported as 9.6×10⁻⁷ mol/(m³·Pa), which is larger than the 4.5×10⁻⁷ mol/(m³·Pa reported for n-undecane [1][2]. This indicates a higher propensity for the branched compound to partition into the gas phase.

Henry's Law Constant

Reported

9.6×10⁻⁷ vs 4.5×10⁻⁷ mol/(m³·Pa)

Higher gas-phase partitioning for branched isomer

At 298.15 K; relevant for environmental fate modeling

Evidence Dimension	Henry's Law Constant (Hscp)
Target Compound Data	9.6×10⁻⁷ mol/(m³·Pa)
Comparator Or Baseline	n-Undecane: 4.5×10⁻⁷ mol/(m³·Pa)
Quantified Difference	Approximately 2.1 times larger
Conditions	At 298.15 K

Why This Matters

This difference is key for modeling the environmental fate or designing processes involving air-water partitioning, where the branched isomer would volatilize more readily.

• [1] Sander, R. Compilation of Henry's law constants (version 5.0.0) for water as solvent. Atmos. Chem. Phys., 23, 10901-12440 (2023). Entry for 3,4,5-trimethyloctane. View Source
• [2] Sander, R. Compilation of Henry's law constants. Entry for undecane. View Source

Property Comparison Table: 3,4,5-Trimethyloctane vs. Other C11 Isomers

A cross-study comparison of key physical properties highlights the unique profile of 3,4,5-trimethyloctane. Its density (0.7600) is higher than that of n-undecane (0.74) and several other branched isomers like 2,4,7-trimethyloctane (0.739) .

Density

Data to verify

0.7600 g/mL vs 0.74 (n-undecane)

Higher density may benefit mass-per-volume applications

Source-limited; cross-study review suggested

Evidence Dimension	Density
Target Compound Data	0.7600 g/mL
Comparator Or Baseline	n-Undecane: 0.74 g/mL; 2,4,7-Trimethyloctane: 0.739 g/mL
Quantified Difference	0.02 - 0.021 g/mL higher
Conditions	Measured at 20°C or 25°C (varies by source)

Why This Matters

Higher density can be a selection criterion for applications where mass per volume is a critical parameter, such as in fuel formulations or as a dense non-polar solvent.

Lack of High-Strength Performance Data

A comprehensive search of the available literature reveals a critical absence of direct, quantitative performance data (e.g., cetane number, oxidation stability, solvency power) for 3,4,5-Trimethyloctane. This is in contrast to other isomers, such as 2,4,7-Trimethyloctane, which has a reported cetane number of 44.5 . Without such data, performance-based differentiation is impossible.

Performance Data Gap

Data to verify

No cetane number or solvency data for 3,4,5-isomer

Procurement risk; requires in-house validation

Better-characterized isomer analogs may offer more reference data

Evidence Dimension	Application-Specific Performance Metrics (e.g., Cetane Number)
Target Compound Data	No data available in reviewed literature
Comparator Or Baseline	2,4,7-Trimethyloctane: Cetane Number 44.5
Quantified Difference	Indeterminate
Conditions	N/A

Why This Matters

This evidence gap represents a significant risk for procurement based on performance. Any application-specific selection will require in-house experimental validation, and a simpler or better-characterized analog may be a less risky alternative.

Evidence-Backed Application Scenarios for 3,4,5-Trimethyloctane (CAS 62016-44-8)

Sourcing for Boiling Point and Density-Specific Industrial Solvent Applications

The identified boiling point (~184.7°C) and density (0.7600) differentiate 3,4,5-trimethyloctane from linear n-undecane (196°C, 0.74 g/mL) and slightly branched isomers . This makes it a candidate for processes requiring a non-polar solvent with a specific evaporation rate and settling behavior. However, due to the lack of other performance data, procurement should be based on the targeted physical properties rather than a generalized 'performance' advantage.

Use as a Calibration or Reference Standard in Chromatography

With a well-defined boiling point and a high-purity profile enabling a distinct retention time, 3,4,5-trimethyloctane is a logical candidate for use as a standard in gas chromatography for analyzing complex hydrocarbon mixtures, specifically where differentiation among C11 isomers is required . Its Henry's law constant further supports its use in headspace analysis methods [1].

Model Compound for Structure-Property Relationship (SPR) Studies

Given the known quantitative differences in boiling point, density, and Henry's law constant compared to n-undecane and other isomers, this compound serves as a valuable model molecule in computational chemistry and SPR studies [1]. Research groups can use it to study how a specific sequential branching pattern (3,4,5-trimethyl) impacts physical and thermodynamic parameters.

Application

Selection Property

Validation Focus

Industrial solvent with specific evaporation profile

Differentiated boiling point and density from linear C11 isomers

Distillation behavior and phase separation performance

GC chromatography calibration standard

Well-defined retention time and volatility profile

Retention time reproducibility and headspace analysis suitability

Structure-property relationship model compound

Quantified branching pattern effect on physical parameters

Computational model correlation and thermodynamic predictions

• [1] Sander, R. Compilation of Henry's law constants (version 5.0.0) for water as solvent. Entry for 3,4,5-trimethyloctane. View Source